8-bromo-7-(3-chloro-2-methylpropyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-bromo-7-(3-chloro-2-methylpropyl)-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C11H14BrClN4O2/c1-6(4-13)5-17-7-8(14-10(17)12)15(2)11(19)16(3)9(7)18/h6H,4-5H2,1-3H3
• InChI Key: RJKZNAREVSBDOK-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C2=C(N=C1Br)N(C(=O)N(C2=O)C)C)CCl
• Molecular Formula: C11H14BrClN4O2
• Molecular Weight: 349.61 g/mol

Description

8-bromo-7-(3-chloro-2-methylpropyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione, also known as BRD0705, is a small molecule inhibitor that has been used in scientific research to explore its potential therapeutic applications. This compound has been found to have a promising mechanism of action that targets specific pathways in the body, making it a potential candidate for further development.

Scientific Research Applications

Unusual Reactions and Synthesis Techniques

Research has explored unusual reactions of purine derivatives, demonstrating the complexity and versatility of these compounds in organic synthesis. For instance, Khaliullin et al. (2020) reported on the unexpected products of reactions involving 8-bromo-substituted purine diones, highlighting the intricacies of nucleophilic substitution reactions in the synthesis of novel purine compounds Khaliullin & Shabalina, 2020.

Advanced Synthesis of Fused Purines

Further advancing the synthesis of purine derivatives, Ueda et al. (1998) described a facile synthesis method for creating fused purines from 8-aminotheophylline, showcasing a strategy for constructing complex purine-based structures Ueda, Oh, Nagai, & Sakakibara, 1998.

Characterization and Impurity Analysis

Desai et al. (2011) utilized high-performance liquid chromatography to separate and characterize impurities in 8-chlorotheophylline, a process critical for ensuring the purity and efficacy of purine-based pharmaceuticals Desai, Patel, & Gabhe, 2011.